Cas no 1093880-26-2 (1-(6-bromopyridin-2-yl)-2-fluoroethan-1-ol)

• Product Name: 1-(6-bromopyridin-2-yl)-2-fluoroethan-1-ol
• CAS No: 1093880-26-2
• MF: C₇H₇BrFNO
• MW: 220.038984537125
• CID: 6348939
• PubChem ID: 59525900
• Update Time: 2025-06-15

1-(6-bromopyridin-2-yl)-2-fluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(6-bromopyridin-2-yl)-2-fluoroethan-1-ol
• 1093880-26-2
• ZOBWJUJWJMITSV-UHFFFAOYSA-N
• SCHEMBL3508277
• 1-(6-bromopyridin-2-yl)-2-fluoroethanol
• EN300-1898362

• Inchi： 1S/C7H7BrFNO/c8-7-3-1-2-5(10-7)6(11)4-9/h1-3,6,11H,4H2
• InChI Key： ZOBWJUJWJMITSV-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(CF)O)=N1

Computed Properties

• Exact Mass: 218.96950g/mol
• Monoisotopic Mass: 218.96950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 33.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 1-(6-bromopyridin-2-yl)-2-fluoroethan-1-ol

Comprehensive Overview of 1-(6-Bromopyridin-2-yl)-2-Fluoroethan-1-ol (CAS No. 1093880-26-2)

1-(6-Bromopyridin-2-yl)-2-fluoroethan-1-ol (CAS No. 1093880-26-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, featuring a bromopyridine core and a fluoroethanol moiety, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular formula, C₇H₇BrFNO, highlights the presence of halogens (bromine and fluorine), which are pivotal for modulating reactivity and binding affinity in drug discovery.

In recent years, the demand for halogenated pyridine derivatives like 1-(6-bromopyridin-2-yl)-2-fluoroethan-1-ol has surged, driven by their applications in developing kinase inhibitors and antiviral agents. Researchers frequently search for "synthesis of bromopyridine derivatives" or "fluoroethanol applications in medicinal chemistry," reflecting the compound's relevance in cutting-edge science. Its CAS No. 1093880-26-2 is often queried in databases such as Reaxys or SciFinder to access physicochemical data and synthetic protocols.

The compound's 6-bromopyridin-2-yl group is a key structural motif in ligands for transition-metal catalysis, a hotspot in green chemistry. With growing interest in sustainable synthesis, queries like "bromopyridine catalysts" or "fluorine in eco-friendly chemistry" align with this trend. Additionally, the fluoroethan-1-ol segment enhances metabolic stability, a sought-after feature in "drug design optimization" strategies, as evidenced by its use in preclinical studies.

Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are critical for characterizing 1-(6-bromopyridin-2-yl)-2-fluoroethan-1-ol. Popular search terms like "NMR peaks for bromopyridine compounds" or "MS fragmentation patterns of halogenated alcohols" underscore the need for detailed spectral data. The compound's melting point and solubility (often searched as "1093880-26-2 physical properties") are vital for process chemistry scalability.

Beyond pharmaceuticals, 1-(6-bromopyridin-2-yl)-2-fluoroethan-1-ol finds niche applications in material science, particularly in designing organic electronic materials. Searches for "bromopyridine-based OLEDs" or "fluorinated building blocks for polymers" highlight this interdisciplinary potential. Its compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) further fuels interest, as seen in queries like "bromopyridine coupling reactions."

Regulatory and safety profiles of CAS No. 1093880-26-2 are frequently explored under "halogenated compound handling guidelines." While not classified as hazardous under standard protocols, proper storage conditions (e.g., inert atmosphere) are recommended to preserve its stability. This aligns with industry searches for "stable halogenated intermediates" and "long-term storage of fluorinated alcohols."

In conclusion, 1-(6-bromopyridin-2-yl)-2-fluoroethan-1-ol exemplifies the convergence of synthetic utility and multidisciplinary applicability. Its CAS No. 1093880-26-2 serves as a gateway to advanced research, addressing contemporary challenges in drug development, catalysis, and materials engineering. The compound's prominence in search trends reflects its pivotal role in modern chemistry.